1-[(4-Methylbenzyl)amino]propan-2-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 1-[(4-methylphenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C11H17NO/c1-9-3-5-11(6-4-9)8-12-7-10(2)13/h3-6,10,12-13H,7-8H2,1-2H3
• InChI Key: MDIOFOMFSMYXLT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNCC(C)O

Description

1-[(4-Methylbenzyl)amino]propan-2-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as Metoprolol and is a beta-blocker that is commonly used to treat various cardiovascular conditions.

Mechanism of Action

The mechanism of action of 1-[(4-Methylbenzyl)amino]propan-2-ol involves its ability to block beta-adrenergic receptors. These receptors are found in the heart and are responsible for regulating heart rate and contractility. By blocking these receptors, 1-[(4-Methylbenzyl)amino]propan-2-ol reduces heart rate and contractility, which leads to a reduction in blood pressure and an improvement in cardiovascular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-Methylbenzyl)amino]propan-2-ol are primarily related to its ability to block beta-adrenergic receptors. This leads to a reduction in heart rate and contractility, which ultimately results in a reduction in blood pressure. Additionally, this compound has been shown to have anti-arrhythmic effects, which can help to prevent and treat various arrhythmias.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-Methylbenzyl)amino]propan-2-ol in lab experiments include its well-established mechanism of action and its ability to target beta-adrenergic receptors. This makes it a useful tool for studying cardiovascular function and for developing new treatments for cardiovascular conditions. However, the limitations of this compound include its potential side effects, which can include dizziness, fatigue, and nausea.

Future Directions

There are several future directions for research involving 1-[(4-Methylbenzyl)amino]propan-2-ol. One area of focus is the development of new beta-blockers that have improved efficacy and fewer side effects. Additionally, researchers are exploring the potential use of this compound in the treatment of other conditions, such as anxiety and migraines. Finally, there is ongoing research into the underlying mechanisms of action of 1-[(4-Methylbenzyl)amino]propan-2-ol, which could lead to the development of new treatments for cardiovascular conditions.

Synthesis Methods

The synthesis of 1-[(4-Methylbenzyl)amino]propan-2-ol involves the reaction of 4-methylbenzylamine with propan-2-ol. This reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid. The resulting product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

1-[(4-Methylbenzyl)amino]propan-2-ol has been extensively studied for its potential therapeutic applications. It is commonly used to treat hypertension, angina pectoris, and other cardiovascular conditions. This compound has also been shown to have anti-arrhythmic effects and is used to treat various arrhythmias.